Cas no 1219901-41-3 (7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1219901-41-3
• MF: C₂₂H₁₉FN₄OS
• MW: 406.475866556168
• CID: 5434982
• Update Time: 2025-10-30

7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one
• 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C22H19FN4OS/c23-18-9-5-4-8-16(18)17-14-29-20-19(17)24-22(25-21(20)28)27-12-10-26(11-13-27)15-6-2-1-3-7-15/h1-9,14H,10-13H2,(H,24,25,28)
• InChI Key： VOEUQDMTEXOXDN-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=CC=C3)CC2)=NC(=O)C2SC=C(C3=CC=CC=C3F)C=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 7-(2-Fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1219901-41-3)

7-(2-Fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1219901-41-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is characterized by a thienopyrimidine core functionalized with a 2-fluorophenyl group and a 4-phenylpiperazine moiety. The presence of these substituents imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of thienopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain thienopyrimidine derivatives exhibit potent antiviral activity against RNA viruses, including influenza and coronaviruses. This finding underscores the importance of further exploring the biological activities of compounds like 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one.

In the context of cancer research, thienopyrimidines have shown promise as potential anticancer agents. A study published in Cancer Research in 2020 reported that a series of thienopyrimidine derivatives exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one have also been investigated. Preliminary studies suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. Additionally, its low toxicity and high selectivity towards target cells make it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has been optimized using modern synthetic methodologies. A multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and cyclization steps has been developed to produce this compound efficiently. This synthetic approach not only ensures high yields but also allows for the facile introduction of various functional groups to explore structure-activity relationships (SAR).

In conclusion, 7-(2-fluorophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1219901-41-3) represents a promising lead compound in the development of novel therapeutic agents. Its unique molecular structure and diverse biological activities make it an exciting area of research for medicinal chemists and pharmacologists. Further studies are warranted to fully elucidate its mechanisms of action and optimize its therapeutic potential.